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Compound of Interest

Compound Name: Terephthalic Acid

Cat. No.: B7769547

Essential Safety and Handling Guide for
Terephthalic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Terephthalic Acid (TPA) in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe and
compliant laboratory practices.

Terephthalic acid is a white crystalline powder. While it has low systemic toxicity, it can be
irritating to the eyes, skin, and respiratory system.[1][2][3] A primary physical hazard is that
finely dispersed dust particles can form explosive mixtures in the air.[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
Requirements vary between routine handling of small quantities and responding to a large spill.
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Respiratory

Situation Eye Protection Hand Protection  Body Protection )
Protection
Chemical safety Required if dust
Routine goggles or Impervious, acid-  Laboratory coat is generated.
Laboratory impact-resistant resistant gloves. or synthetic Use a NIOSH-
Handling glasses with side  [5][7] apron.[1][7] approved dust
shields.[5][6] respirator.[1][6]
A self-contained
breathing
] Splash goggles Impervious, acid-  Full protective apparatus
Large Spill or ) )
and a full-face resistant gloves. suit, boots, and (SCBA) or a
Emergency _ _ _
shield.[1][7] [1][5] coveralls.[1][7] supplied-air

respirator.[1][6]
[7]

Key Safety and Exposure Data

Adherence to established exposure limits is mandatory for personnel safety. Understanding the

substance's physical properties is crucial for preventing fire and explosion hazards.

Parameter Value Notes
The recommended time-
weighted average airborne
ACGIH TLV-TWA 10 mg/m3

exposure limit over an 8-hour
work shift.[1][5][7][8]

Auto-Ignition Temperature

495°C (923°F)

May be combustible at high

temperatures.[1][9]

Flash Point (Open Cup)

260°C (500°F)

[1]9]

Melting Point

300°C (572°F)

[1]9]

Primary Hazards

Eye, skin, and respiratory
irritation.[1][3] Combustible

dust explosion hazard.

Incompatible with strong
oxidizing agents, strong bases,

and strong acids.[5]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.nj.gov/health/eoh/rtkweb/documents/fs/2901.pdf
https://pim-resources.coleparmer.com/sds/57330.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2901.pdf
https://jamorin.com/wp-content/uploads/2019/06/PTA_Purifield-Terephthalic-Acid_MSDS_en.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://jamorin.com/wp-content/uploads/2019/06/PTA_Purifield-Terephthalic-Acid_MSDS_en.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://pim-resources.coleparmer.com/sds/57330.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://jamorin.com/wp-content/uploads/2019/06/PTA_Purifield-Terephthalic-Acid_MSDS_en.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2901.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://jamorin.com/wp-content/uploads/2019/06/PTA_Purifield-Terephthalic-Acid_MSDS_en.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://pim-resources.coleparmer.com/sds/57330.pdf
https://jamorin.com/wp-content/uploads/2019/06/PTA_Purifield-Terephthalic-Acid_MSDS_en.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2901.pdf
https://jamorin.com/wp-content/uploads/2019/06/PTA_Purifield-Terephthalic-Acid_MSDS_en.pdf
https://www.tcichemicals.com/BE/en/sds/T0166_EU_6N.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://dl.iranchembook.ir/MSDS/Terephthalic-acid-1.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://dl.iranchembook.ir/MSDS/Terephthalic-acid-1.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://dl.iranchembook.ir/MSDS/Terephthalic-acid-1.pdf
https://www.oxfordlabfinechem.com/msds/(P-06962)%20TERE-PHTHALIC%20ACID%20Pure.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-TEREPHTHALIC-ACID-CASNO-100-21-06215-EN.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2901.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational and Disposal Plans
Step-by-Step Handling Protocol

Following a structured procedure minimizes risks associated with handling Terephthalic Acid.
1. Preparation and Engineering Controls:

o Work in a well-ventilated area. Use a chemical fume hood or local exhaust ventilation to keep
airborne concentrations below the 10 mg/ms3 exposure limit.[1][5][6]

o Ensure that eyewash stations and safety showers are unobstructed and located near the
workstation.[5][7]

e Ground all equipment used for handling and transport to prevent static discharge.[1][9]
e Remove all sources of ignition from the handling area.[5][10]

2. Safe Handling:

e Don all required PPE as specified in the table above before handling.

e Minimize the generation of dust.[4][6] Avoid actions like shaking or vigorous scraping that
can create airborne particles.

o Keep the container tightly closed when not in use.[1][3][6]

e Do not eat, drink, or smoke in the handling area.[5] Wash hands thoroughly after handling.[7]
3. Storage:

e Store in a cool, dry, and well-ventilated area.[1][6]

o Store away from incompatible materials, particularly strong oxidizing agents (e.g.,
perchlorates, nitrates).[1][5]

o Keep containers tightly sealed to prevent moisture absorption and contamination.[3]

Emergency Response and First Aid
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Immediate and appropriate action is crucial in the event of an exposure or spill.
Spill Response:

e Evacuate: Clear all non-essential personnel from the immediate spill area.[5][7]
o Control Ignition: Remove all ignition sources.[5][10]

» Ventilate: Ensure the area is well-ventilated.

e Containment: For a small spill, carefully sweep or vacuum the material. If appropriate,
moisten the powder first to prevent dusting. Place the collected material into a sealed,
labeled container for disposal.[5][10]

o Large Spills: For large spills, personnel must wear the emergency PPE detailed above.[1]
Contain the spill and collect the material using spark-proof tools.[10]

o Decontamination: After the spill is cleaned, wash the area thoroughly.[5]
First Aid Measures:

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[2][3][6]

o Skin Contact: Remove contaminated clothing. Wash the affected skin area with plenty of
soap and water. If irritation develops or persists, seek medical attention.[1][3][6]

 Inhalation: Move the individual to fresh air at once.[3][6] If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[6]

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water.[2][6] Seek immediate medical attention.[6]

Disposal Plan

All waste materials must be handled in accordance with institutional policies and local, state,
and federal regulations.
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» Collect waste Terephthalic Acid and any contaminated materials (e.g., paper towels,
gloves) in a clearly labeled, sealed container.

It may be necessary to dispose of Terephthalic Acid as a hazardous waste.[5] Contact your
institution's environmental health and safety (EHS) office or a licensed waste disposal
contractor for specific guidance.[5][10]

e Do not dispose of surplus chemicals down the drain or mix with other waste unless explicitly
instructed by your EHS office.[10]

Visual Workflow and Logic Diagrams

The following diagrams illustrate the procedural flow for handling and emergency response.
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1. Preparation Phase

Verify Engineering Controls
(Fume Hood, Ventilation)

;

Locate Safety Equipment
(Eyewash, Shower, Spill Kit)

;

Select and Don
Appropriate PPE

Proceed to Handling

2. Handlivwg Phase

Transfer TPA Carefully
(Minimize Dust)

;

Keep Container Sealed
When Not in Use

;

Store Properly
(Cool, Dry, Ventilated)

After Use

3. Post-Handving & Disposal

Collect Waste in
Sealed, Labeled Container

;

Consult EHS for
Disposal Protocol

v

Dispose via Approved
Waste Stream

Click to download full resolution via product page

Caption: Standard operational workflow for handling Terephthalic Acid.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7769547?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE e s

Emergency Event
(Spill or Exposure)

Spill Occurs Exposure Occurs

Spill Respop{e Persoﬁgl Exposure Response
Evacuate Area & Remove Victim from
Remove Ignition Sources Exposure Source

: |

Administer First Aid
(Flush Skin/Eyes, Fresh Air)

; :

Contain & Clean Spill
(Moisten to Prevent Dust)

: ;

Seek Immediate
Medical Attention

Don Emergency PPE

Remove Contaminated Clothing

Package Waste for Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Terephthalic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769547#personal-protective-equipment-for-
handling-terephthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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